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Compound of Interest

Compound Name: 3-methylheptanedioyl-CoA

Cat. No.: B15550630

3-Methylheptanedioyl-CoA: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Methylheptanedioyl-CoA is a branched-chain dicarboxylic acyl-coenzyme A molecule.
While not extensively characterized in scientific literature, its structure suggests a potential role
as an intermediate in fatty acid metabolism, particularly in pathways involving branched-chain
or dicarboxylic acids. This document provides a theoretical overview of its chemical structure,
predicted properties, a hypothetical metabolic pathway, and general experimental protocols for
its synthesis and analysis, based on current knowledge of similar acyl-CoA derivatives.

Chemical Structure and Properties

Based on its IUPAC name, the chemical structure of 3-methylheptanedioyl-CoA consists of a
seven-carbon dicarboxylic acid backbone (heptanedioic acid) with a methyl group at the 3-
position. One of the carboxyl groups is activated as a thioester with coenzyme A.

Table 1: Chemical Properties of 3-Methylheptanedioyl-CoA
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Property Value Source
Molecular Formula C29H4sN7018P3S Calculated
Molecular Weight 935.7 g/mol Calculated
Physical State Solid (Predicted) Inferred
Melting Point Not Available

Boiling Point Not Available

Solubility in Water Soluble (Predicted) Inferred
CAS Registry Number Not Available

Hypothetical Biological Role and Signaling Pathway

Dicarboxylic acids are typically metabolized in peroxisomes via (3-oxidation. It is plausible that
3-methylheptanedioyl-CoA would undergo a similar metabolic fate. The presence of a methyl
group at the B-position relative to the thioester may necessitate the involvement of specific
enzymes to handle this branching.

Below is a hypothetical metabolic pathway for the degradation of 3-methylheptanedioyl-CoA,
drawing parallels with known pathways for branched-chain fatty acid oxidation.
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Hypothetical Metabolic Pathway of 3-Methylheptanedioyl-CoA

3-Methylheptanedioyl-CoA

Acyl-CoA Dehydrogenase

3-Methyl-2-heptenedioyl-CoA

Enoyl-CoA Hydratase

3-Hydroxy-3-methylheptanedioyl-CoA

Aldolase/Lyase

Propionyl-CoA Glutaryl-CoA

Further Metabolism
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General Workflow for Custom Acyl-CoA Synthesis

Start: 3-Methylheptanedioic Acid

Activation with CDI in Anhydrous Solvent

'

G-Methylheptanedioyl-imidazolida Coenzyme A in Aqueous Buffer (pH 8.0)

~N 7

Thioesterification Reaction

'
'

Reverse-Phase HPLC Purification

'
'

Characterization (MS, NMR)

End Product
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 To cite this document: BenchChem. [3-methylheptanedioyl-CoA chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15550630#3-methylheptanedioyl-coa-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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